1-[(2-Naphthyloxy)acetyl]-4-(phenoxyacetyl)piperazine

• Molecular Formula: C24H24N2O4
• Molecular Weight: 404.5 g/mol
• IUPAC Name: 1-[4-(2-naphthalen-2-yloxyacetyl)piperazin-1-yl]-2-phenoxyethanone
• InChI: InChI=1S/C24H24N2O4/c27-23(17-29-21-8-2-1-3-9-21)25-12-14-26(15-13-25)24(28)18-30-22-11-10-19-6-4-5-7-20(19)16-22/h1-11,16H,12-15,17-18H2
• InChI Key: DJAFIBZSBKVASK-UHFFFAOYSA-N
• SMILES: C1CN(CCN1C(=O)COC2=CC=CC=C2)C(=O)COC3=CC4=CC=CC=C4C=C3

Description

1-[(2-Naphthyloxy)acetyl]-4-(phenoxyacetyl)piperazine, also known as NAPP, is a synthetic compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. NAPP belongs to the class of piperazine derivatives, which are known to exhibit diverse biological activities.

Mechanism of Action

The exact mechanism of action of 1-[(2-Naphthyloxy)acetyl]-4-(phenoxyacetyl)piperazine is not fully understood. However, studies suggest that 1-[(2-Naphthyloxy)acetyl]-4-(phenoxyacetyl)piperazine may exert its biological effects through the modulation of various signaling pathways such as the PI3K/Akt/mTOR pathway, NF-κB pathway, and MAPK pathway. 1-[(2-Naphthyloxy)acetyl]-4-(phenoxyacetyl)piperazine has also been shown to inhibit the activity of various enzymes such as matrix metalloproteinases and phospholipase A2, which are involved in the regulation of inflammation and tumor progression.
Biochemical and Physiological Effects
1-[(2-Naphthyloxy)acetyl]-4-(phenoxyacetyl)piperazine has been shown to exhibit various biochemical and physiological effects. In vitro studies have demonstrated that 1-[(2-Naphthyloxy)acetyl]-4-(phenoxyacetyl)piperazine can inhibit the proliferation and migration of cancer cells, induce apoptosis, and reduce the production of pro-inflammatory cytokines. In vivo studies have shown that 1-[(2-Naphthyloxy)acetyl]-4-(phenoxyacetyl)piperazine can inhibit tumor growth, reduce inflammation, and improve neurological function.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-[(2-Naphthyloxy)acetyl]-4-(phenoxyacetyl)piperazine in lab experiments is its high potency and selectivity towards its target molecules. 1-[(2-Naphthyloxy)acetyl]-4-(phenoxyacetyl)piperazine can also be easily synthesized in large quantities, making it a cost-effective tool for research. However, the limitations of 1-[(2-Naphthyloxy)acetyl]-4-(phenoxyacetyl)piperazine include its poor solubility in water, which can affect its bioavailability and pharmacokinetics. 1-[(2-Naphthyloxy)acetyl]-4-(phenoxyacetyl)piperazine can also exhibit cytotoxic effects at high concentrations, which can limit its therapeutic potential.

Future Directions

There are several future directions for the research on 1-[(2-Naphthyloxy)acetyl]-4-(phenoxyacetyl)piperazine. One area of interest is the development of 1-[(2-Naphthyloxy)acetyl]-4-(phenoxyacetyl)piperazine-based drug delivery systems that can improve its solubility and bioavailability. Another area of interest is the investigation of the synergistic effects of 1-[(2-Naphthyloxy)acetyl]-4-(phenoxyacetyl)piperazine with other anticancer and anti-inflammatory agents. Additionally, the development of 1-[(2-Naphthyloxy)acetyl]-4-(phenoxyacetyl)piperazine analogs with improved pharmacokinetic properties and reduced cytotoxicity can also be explored.
Conclusion
In conclusion, 1-[(2-Naphthyloxy)acetyl]-4-(phenoxyacetyl)piperazine is a promising compound with potential therapeutic applications in various diseases. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages, limitations, and future directions have been discussed in this paper. Further research is needed to fully understand the therapeutic potential of 1-[(2-Naphthyloxy)acetyl]-4-(phenoxyacetyl)piperazine and to develop effective 1-[(2-Naphthyloxy)acetyl]-4-(phenoxyacetyl)piperazine-based therapies.

Synthesis Methods

1-[(2-Naphthyloxy)acetyl]-4-(phenoxyacetyl)piperazine can be synthesized through a multi-step process involving the reaction of 2-naphthol with phthalic anhydride to form 2-(naphthyloxy)phthalic anhydride. This intermediate is then reacted with piperazine and phenylacetic acid in the presence of a catalyst to yield 1-[(2-Naphthyloxy)acetyl]-4-(phenoxyacetyl)piperazine. The purity and yield of 1-[(2-Naphthyloxy)acetyl]-4-(phenoxyacetyl)piperazine can be improved through various purification techniques such as recrystallization and chromatography.

Scientific Research Applications

1-[(2-Naphthyloxy)acetyl]-4-(phenoxyacetyl)piperazine has been extensively studied for its potential therapeutic applications in various diseases such as cancer, inflammation, and neurological disorders. 1-[(2-Naphthyloxy)acetyl]-4-(phenoxyacetyl)piperazine has been shown to exhibit anti-inflammatory, anti-tumor, and anti-angiogenic properties. It has also been reported to possess neuroprotective and anti-convulsant effects.